Cas no 1251624-64-2 (4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251624-64-2
• MF: C₂₃H₂₂N₆O₂
• MW: 414.459784030914
• CID: 6584887
• PubChem ID: 49665337
• Update Time: 2025-06-21

4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• 4-cyano-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• Benzamide, 4-cyano-N-[1-[[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl]-4-piperidinyl]-
• 4-cyano-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
• 4-cyano-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• 1251624-64-2
• VU0624596-1
• F3406-7705
• AKOS024485419

• Inchi： 1S/C23H22N6O2/c1-16-2-8-20(9-3-16)29-15-21(26-27-29)23(31)28-12-10-19(11-13-28)25-22(30)18-6-4-17(14-24)5-7-18/h2-9,15,19H,10-13H2,1H3,(H,25,30)
• InChI Key： UVRWDKRNTBDWLS-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=C(C)C=C3)N=N2)=O)CC1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 414.18042397g/mol
• Monoisotopic Mass: 414.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Comprehensive Overview of 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251624-64-2)

4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251624-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a cyano group, a 1,2,3-triazole ring, and a benzamide moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its structural complexity and binding affinity.

The compound's CAS number 1251624-64-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide, reflects its intricate molecular architecture, which includes a piperidine core linked to a triazole and a benzamide derivative. This structure is highly relevant in the context of modern medicinal chemistry, where such scaffolds are often explored for their bioactivity and therapeutic potential.

One of the most compelling aspects of 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is its role in targeted drug design. With the rise of precision medicine and personalized therapies, researchers are increasingly focusing on compounds that can selectively interact with specific biological pathways. The presence of the cyano group and the triazole ring in this molecule suggests potential interactions with enzymes or receptors involved in cell signaling and disease progression.

In recent years, the demand for highly specific bioactive compounds like 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide has surged, driven by advancements in high-throughput screening and computational chemistry. Pharmaceutical companies and academic labs are actively investigating its potential in treating conditions such as inflammatory diseases, cancer, and neurological disorders. The compound's CAS number 1251624-64-2 is frequently cited in patent applications and research papers, highlighting its commercial and scientific value.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide involves multi-step organic reactions, including amide coupling and click chemistry techniques. These methods are widely used in modern drug discovery due to their efficiency and scalability. The compound's structural complexity also makes it an interesting subject for structure-activity relationship (SAR) studies, which aim to optimize its pharmacological properties.

The growing interest in 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is reflected in its frequent appearance in scientific literature and online searches. Researchers often look for information on its synthesis, biological activity, and potential applications. Additionally, the compound's CAS number 1251624-64-2 is a key search term for those seeking detailed chemical data or regulatory information. This underscores the importance of providing accurate and comprehensive content about this molecule to meet the needs of the scientific community.

In conclusion, 4-cyano-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251624-64-2) represents a promising area of research in pharmaceutical chemistry and drug development. Its unique structure and potential therapeutic applications make it a valuable subject for ongoing studies. As the field of medicinal chemistry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing human health.